4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide

• IUPAC Name: 4-(1,2-oxazol-3-ylsulfamoyl)thiophene-2-carboxamide
• InChI: InChI=1S/C8H7N3O4S2/c9-8(12)6-3-5(4-16-6)17(13,14)11-7-1-2-15-10-7/h1-4H,(H2,9,12)(H,10,11)
• InChI Key: AOMUEWMIYPSZRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CON=C1NS(=O)(=O)C2=CSC(=C2)C(=O)N
• Molecular Formula: C8H7N3O4S2
• Molecular Weight: 273.3 g/mol

Description

4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide, also known as Isoxazole-9, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a sulfonamide-based inhibitor of the enzyme carbonic anhydrase, which is involved in various physiological processes.

Mechanism of Action

4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide works by inhibiting the enzyme carbonic anhydrase, which is involved in various physiological processes, including acid-base balance, ion transport, and fluid secretion. Carbonic anhydrase inhibitors have been used clinically for the treatment of glaucoma, epilepsy, and other diseases.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including inhibition of carbonic anhydrase activity, reduction of intraocular pressure, and anti-cancer activity. In addition, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide in lab experiments is its specificity for carbonic anhydrase, which allows for the investigation of the role of this enzyme in various physiological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

For research on 4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide include investigating its potential therapeutic applications in other diseases, such as Alzheimer's disease and diabetes. In addition, further studies are needed to determine the optimal dosage and administration of this compound for different diseases. Finally, the development of more potent and selective carbonic anhydrase inhibitors based on this compound may lead to the discovery of new treatments for various diseases.

Synthesis Methods

The synthesis of 4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide involves the reaction of 3-amino-5-methylisoxazole with 2-chloro-4-nitrobenzenesulfonyl chloride in the presence of a base. The resulting intermediate is then reduced with palladium on carbon to yield the final product. This synthesis method has been described in detail in several research articles.

Scientific Research Applications

4-[(3-isoxazolylamino)sulfonyl]-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, glaucoma, and epilepsy. In cancer research, this compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. In glaucoma research, this compound has been found to decrease intraocular pressure by inhibiting carbonic anhydrase in the eye. In epilepsy research, this compound has been shown to reduce seizure activity in animal models.